Cas no 1798039-44-7 (2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide
• CAS No: 1798039-44-7
• MF: C₁₉H₂₂ClNO₃
• MW: 347.835884571075
• CID: 6349324
• PubChem ID: 71810740
• Update Time: 2025-10-30

2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide
• F6452-0660
• 1798039-44-7
• AKOS024568688

• Inchi： 1S/C19H22ClNO3/c1-3-19(23-2,15-7-5-4-6-8-15)14-21-18(22)13-24-17-11-9-16(20)10-12-17/h4-12H,3,13-14H2,1-2H3,(H,21,22)
• InChI Key： MSNSQCONBABMML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC(C1C=CC=CC=1)(CC)OC)=O

Computed Properties

• Exact Mass: 347.1288213g/mol
• Monoisotopic Mass: 347.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide (CAS No. 1798039-44-7)

2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide (CAS No. 1798039-44-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure, combines a chlorophenoxy moiety with an acetamide group, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for designing more effective therapeutic agents or agricultural chemicals.

The compound's CAS number 1798039-44-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its IUPAC name, 2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide, highlights the presence of a chlorophenoxy group, a feature often associated with bioactive properties. This structural element is commonly found in compounds studied for their herbicidal or pharmacological effects, aligning with current trends in green chemistry and sustainable agriculture.

In recent years, the demand for eco-friendly agrochemicals has surged, driven by global concerns over environmental sustainability and food security. 2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide has been explored for its potential role in this domain, particularly as a low-toxicity alternative to traditional pesticides. Its mechanism of action is hypothesized to involve interference with plant growth regulators, a topic frequently searched by agronomists and researchers seeking next-generation crop protection solutions.

From a medicinal chemistry perspective, this compound's acetamide backbone is a versatile scaffold found in many FDA-approved drugs. The integration of a methoxy-phenylbutyl group adds lipophilicity, which could enhance blood-brain barrier permeability—a key consideration in central nervous system (CNS) drug development. This aligns with growing interest in neurotherapeutics, as evidenced by frequent searches for terms like "CNS drug design" and "blood-brain barrier penetration strategies."

Synthetic accessibility is another notable aspect of CAS No. 1798039-44-7. The compound can be synthesized via amide coupling reactions, a staple in organic synthesis laboratories. This practicality makes it an attractive candidate for high-throughput screening (HTS) campaigns, particularly in academic and industrial settings focused on hit-to-lead optimization. The rise of AI-driven drug discovery has further amplified interest in such compounds, as they serve as valuable data points for machine learning models predicting bioactivity.

Environmental fate and biodegradability are increasingly scrutinized in chemical development. Preliminary studies suggest that 2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide may exhibit favorable environmental persistence profiles, a topic trending in green chemistry forums. This aligns with regulatory shifts toward REACH compliance and OECD guidelines, which dominate searches by chemical manufacturers and environmental scientists.

In analytical chemistry, the compound's chromatographic behavior has been studied using HPLC-MS techniques, reflecting the broader industry shift toward high-resolution mass spectrometry. Its distinct fragmentation pattern makes it a useful reference standard for method development—a frequent pain point discussed in analytical science communities.

Patent landscapes reveal growing intellectual property activity around 1798039-44-7, particularly in combination therapies and synergistic formulations. This correlates with the pharmaceutical industry's focus on drug repurposing and combination products, which consistently rank among top-searched topics in pharma R&D circles.

As research continues, 2-(4-chlorophenoxy)-N-(2-methoxy-2-phenylbutyl)acetamide exemplifies the convergence of medicinal chemistry and agrochemical innovation. Its dual potential in human health and agriculture makes it a compelling case study for interdisciplinary research—a concept gaining traction in translational science initiatives worldwide.